Cas no 2097955-05-8 (6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide)
6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 6-oxa-2-azaspiro[4.5]decane-2-carboximidamide
- 6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide
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- Inchi: 1S/C9H17N3O/c10-8(11)12-5-4-9(7-12)3-1-2-6-13-9/h1-7H2,(H3,10,11)
- InChI Key: SAYPLENRTJOQHF-UHFFFAOYSA-N
- SMILES: O1CCCCC21CN(C(=N)N)CC2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- XLogP3: 0
- Topological Polar Surface Area: 62.3
6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O279861-100mg |
6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | O279861-500mg |
6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | O279861-1g |
6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F1907-6149-0.25g |
6-oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-6149-0.5g |
6-oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-6149-1g |
6-oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-6149-2.5g |
6-oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-6149-5g |
6-oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-6149-10g |
6-oxa-2-azaspiro[4.5]decane-2-carboximidamide |
2097955-05-8 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide
6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide: A Comprehensive Overview
6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide, identified by the CAS registry number 2097955-05-8, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its spirocyclic structure, which combines a four-membered and a five-membered ring system, creating a molecule with exceptional structural rigidity and functional versatility. The presence of the oxacycle (6-Oxa) and azacycle (2-Aza) within the spiro framework introduces distinct electronic properties, making it a promising candidate for various applications.
The synthesis of 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Researchers have also explored the use of microwave-assisted techniques to facilitate intramolecular cyclization, a critical step in forming the spirocyclic core. These developments underscore the compound's potential as a building block in drug discovery and materials engineering.
In terms of applications, 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide has shown promise in the development of advanced materials with tailored mechanical and thermal properties. Its rigid structure contributes to high thermal stability, making it suitable for use in high-performance polymers and composites. Additionally, its electronic properties have been leveraged in the design of novel semiconducting materials, which are essential for next-generation electronic devices.
Recent studies have also highlighted the compound's potential in biotechnology and pharmacology. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in metalloenzyme mimics and catalysts. Furthermore, researchers have explored its role as a bioactive agent, demonstrating moderate activity against certain enzymes involved in metabolic pathways. These findings suggest that 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide could serve as a lead compound in drug development efforts targeting metabolic disorders.
The structural uniqueness of CAS No 2097955-05-8 also makes it an attractive candidate for use in supramolecular chemistry. Its ability to participate in both hydrogen bonding and π–π interactions enables the formation of complex self-assembled structures, which have applications in nanotechnology and molecular recognition systems.
In conclusion, 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide, with its distinctive spirocyclic architecture and versatile functional groups, represents a valuable addition to the arsenal of modern chemical compounds. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it an area of active research interest.
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